Cas no 89612-25-9 (1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-
• CAS No: 89612-25-9
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• CID: 594784
• PubChem ID: 13237467
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-(1-methylethyl)-
• 3-(4-bromo-2,6-dimethylphenyl)-5-propan-2-yl-1,2,4-oxadiazole
• 3-(4-Bromo-2,6-dimethylphenyl)-5-(propan-2-yl)-1,2,4-oxadiazole
• 89612-25-9
• DTXSID20530975

• Inchi： 1S/C13H15BrN2O/c1-7(2)13-15-12(16-17-13)11-8(3)5-10(14)6-9(11)4/h5-7H,1-4H3
• InChI Key： XKPMHIUJCNHEBI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C2=NOC(C(C)C)=N2)=C(C)C=1

Computed Properties

• Exact Mass: 294.03678g/mol
• Monoisotopic Mass: 294.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų